Cas no 20068-02-4 ((2Z)-2-methylbut-2-enenitrile)

(2Z)-2-Methylbut-2-enenitrile is an unsaturated nitrile compound characterized by its α,β-unsaturated structure and a methyl substituent at the 2-position. This compound is of interest in organic synthesis due to its reactivity as a Michael acceptor and its utility in cycloaddition reactions. The (Z)-configuration of the double bond influences its stereochemical behavior in catalytic processes. Its nitrile functionality allows for further derivatization, including hydrolysis to carboxylic acids or reduction to amines. The compound is typically employed as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. Its stability and well-defined reactivity profile make it a valuable building block for constructing complex molecular frameworks under controlled conditions.

(2Z)-2-methylbut-2-enenitrile structure

Product Name:(2Z)-2-methylbut-2-enenitrile

CAS No:20068-02-4

MF:C₅H₇N

MW:81.1157810688019

MDL:MFCD18967868

CID:908970

PubChem ID:6028739

Update Time:2025-06-09

(2Z)-2-methylbut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (Z)-2-methyl-2-butenenitrile
- (2Z)-2-Methyl-2-butenenitrile
- (2Z)-2-methylbut-2-enenitrile
- 2-Butenenitrile, 2-methyl-, (2Z)-
- 2-Butenenitrile, 2-methyl-, (Z)-
- 2-Methyl-cis-2-butenenitrile
- Angelic acid nitrile
- Angeliconitrile
- cis-2-Methyl-2-butenenitrile
- cis-2-Methyl-2-butenonitrile
- Crotononitrile, 2-methyl-, (Z)-
- HSDB 6156
- (Z)-2-methylbut-2-enenitrile
- 4403-61-6
- RKI9CB99KR
- angelonitrile
- NS00026512
- DTXSID5027807
- EINECS 243-496-6
- NCGC00090805-02
- METHYL-2-BUTENENITRILE, (2Z)-
- UNII-RKI9CB99KR
- NCGC00090805-01
- 2-METHYL-2-BUTENENITRILE
- HSDB-6156
- CHEMBL1884429
- 20068-02-4
- MDL： MFCD18967868
- Inchi： 1S/C5H7N/c1-3-5(2)4-6/h3H,1-2H3/b5-3-
- InChI Key： IHXNSHZBFXGOJM-HYXAFXHYSA-N
- SMILES： C/C=C(\C#N)/C

Computed Properties

Exact Mass: 81.05791
Monoisotopic Mass: 81.057849228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

(2Z)-2-methylbut-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-333011-1.0g	(2Z)-2-methylbut-2-enenitrile	20068-02-4		1.0g	$0.0	2023-02-23
Enamine	EN300-333011-1g	(2Z)-2-methylbut-2-enenitrile	20068-02-4		1g	$0.0	2023-09-04